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Compound Name:
1-Bromo-3-

(difluoromethoxy)benzene

Cat. No.: B1271890 Get Quote

An In-depth Technical Guide to 1-Bromo-3-(difluoromethoxy)benzene

For researchers, scientists, and professionals in drug development, 1-Bromo-3-
(difluoromethoxy)benzene is a key fluorinated aromatic intermediate. Its unique structural

features, particularly the difluoromethoxy group and the bromine atom, make it a versatile

building block in the synthesis of complex organic molecules for the pharmaceutical,

agrochemical, and material science industries.[1][2][3] This guide provides a comprehensive

overview of its structure, properties, and applications.

Chemical Structure and Molecular Weight
1-Bromo-3-(difluoromethoxy)benzene is an aromatic compound characterized by a benzene

ring substituted with a bromine atom at position 1 and a difluoromethoxy group (-OCHF₂) at

position 3.

Molecular Formula: C₇H₅BrF₂O[1][4]

Molecular Weight: 223.01 g/mol [4][5] (also cited as 223.02 g/mol )

Canonical SMILES: C1=CC(=CC(=C1)Br)OC(F)F

InChI Key: NWBDGKNKAFGQQL-UHFFFAOYSA-N[6]
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Physicochemical and Spectroscopic Data
The properties of this compound make it suitable for a variety of synthetic applications. It is

typically a colorless to light yellow clear liquid under standard conditions.[1]

Table 1: Physicochemical Properties
Property Value Source

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.585 g/mL at 25 °C [5]

Boiling Point 196-197 °C [6][5]

Refractive Index n20/D 1.502 [6][5]

Purity (Assay) ≥ 97% or ≥ 98% (GC) [4][5]

Storage Conditions Store at 2 - 8 °C, under Argon [4]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 262587-05-3 [1][4][5]

PubChem CID 2737006

MDL Number MFCD00236233 [1][6]

Spectroscopic Information
Spectroscopic data is crucial for the identification and characterization of the compound.

Available data includes Fourier-transform infrared (FTIR) and Raman spectra.[7][8]

Role in Organic Synthesis and Drug Development
The true utility of 1-Bromo-3-(difluoromethoxy)benzene lies in its role as a synthetic

intermediate. The difluoromethoxy group is highly valued in medicinal chemistry as it can
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enhance metabolic stability, increase lipophilicity for better cell membrane penetration, and

improve binding affinity to biological targets.[3][9]

The bromine atom serves as a versatile functional handle for various transformations, most

notably palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira

couplings.[3] These reactions are fundamental for constructing the complex molecular

skeletons required for modern pharmaceuticals and agrochemicals.[3]
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Caption: Logical overview of the primary applications of 1-Bromo-3-
(difluoromethoxy)benzene.

Experimental Protocols
Synthesis via Nucleophilic Substitution
A common route to synthesize aryl difluoromethyl ethers involves the reaction of a

corresponding phenol with a source of difluorocarbene, such as chlorodifluoromethane. The
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following is a representative protocol adapted from the synthesis of a structurally similar

compound.[10]

Reaction: 3-Bromophenol + CHF₂Cl → 1-Bromo-3-(difluoromethoxy)benzene

Materials:

3-Bromophenol

Chlorodifluoromethane (CHF₂Cl)

Potassium Hydroxide (KOH, 30% aqueous solution)

Isopropyl alcohol (i-PrOH)

Diethyl ether (Et₂O)

Sodium Sulfate (Na₂SO₄)

Procedure:

A mixture of 3-bromophenol and chlorodifluoromethane is prepared in a solvent system of

isopropyl alcohol and 30% aqueous potassium hydroxide in a sealed pressure vessel.

The reaction mixture is heated to approximately 80-85 °C and stirred for 18-24 hours.

After cooling to room temperature, the organic and aqueous layers are separated.

The aqueous layer is extracted multiple times with diethyl ether.

The initially separated organic layer and the combined ether extracts are washed

sequentially with 2N NaOH solution and water.

The final organic solution is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and

concentrated under reduced pressure to yield the crude product.

Further purification can be achieved via silica gel chromatography or distillation if required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/synthesis/1-bromo-3-difluoromethoxy-5-fluorobenzene.htm
https://www.benchchem.com/product/b1271890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Suzuki Cross-Coupling
The bromine atom on the benzene ring makes the compound an excellent substrate for Suzuki

coupling reactions to form new carbon-carbon bonds.

General Workflow: Suzuki Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271890#1-bromo-3-difluoromethoxy-benzene-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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